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Compound of Interest

Compound Name: Vat Black 9

Cat. No.: B1171664

Vat Black 9: A Technical Guide for Research
Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vat Black 9, also known by its Colour Index name C.I. 65230, is a complex anthraquinone-
based vat dye. Primarily utilized in the textile industry for its excellent fastness properties on
cellulosic fibers, its potential applications in research and development remain largely
unexplored. This technical guide provides a comprehensive overview of the known
physicochemical properties of Vat Black 9, alongside generalized experimental protocols to
facilitate its investigation for novel research applications. Given its status as an industrial
compound, this document aims to bridge the information gap for scientists interested in
exploring its unique chemical characteristics.

Physicochemical Properties

Vat Black 9 is a black powder with a complex molecular structure derived from
anthraquinones. Its properties are largely dictated by its extensive conjugated system and its
insolubility in water and most common organic solvents. Solubilization for application or
analysis typically requires a chemical reduction process in an alkaline medium to its leuco form.

Table 1: Physicochemical Data of Vat Black 9

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1171664?utm_src=pdf-interest
https://www.benchchem.com/product/b1171664?utm_src=pdf-body
https://www.benchchem.com/product/b1171664?utm_src=pdf-body
https://www.benchchem.com/product/b1171664?utm_src=pdf-body
https://www.benchchem.com/product/b1171664?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Cl Name Vat Black 9, C.1. 65230

CAS Number 1328-25-2

Appearance Black powder [11[2]

Water: InsolubleOrganic
Solvents: Generally
insolubleConcentrated Sulfuric
Acid: Soluble (yields a purple
Solubility solution)[1][2]Alkaline
Hydrosulfite Solution: Soluble
(leuco form, dark blue)[2]Acidic
Reducing Solution: Soluble

(leuco form, red-brown)[2]

UV-Vis (in conc. H2S0a4):

Broad absorption across the
Spectral Data visible spectrum (400-700 nm),

characteristic of a black

substance.[3]

) ) Not reported in the available
Melting Point .
literature.

Potential Research Applications

While not documented, the chemical nature of Vat Black 9 suggests potential for investigation
in several research areas:

o Materials Science: Its properties as a stable, deeply colored organic pigment could be
explored for incorporation into novel polymers or composite materials.

e Photochemistry: The extensive conjugated system may impart interesting photochemical or
photophysical properties, such as photosensitization or use in organic electronics.
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e Analytical Chemistry: Its ability to change color in different redox states could be investigated
for the development of redox indicators.

e Toxicology: As an industrial dye, understanding its toxicological profile is crucial. The
provided protocols can serve as a starting point for such an evaluation.

Experimental Protocols

The following are generalized protocols for the initial characterization of Vat Black 9 in a
research laboratory.

Spectroscopic Analysis (UV-Vis)
Objective: To determine the absorption spectrum of Vat Black 9.

Methodology: Due to its insolubility, analysis in concentrated sulfuric acid is a common method
for anthraquinone-based dyes.

e Sample Preparation:
o Accurately weigh a small amount (e.g., 1 mg) of Vat Black 9 powder.

o Carefully dissolve the powder in a known volume (e.g., 10 mL) of concentrated (98%)
sulfuric acid to create a stock solution. This should be done in a fume hood with
appropriate personal protective equipment.

o Further dilute the stock solution with concentrated sulfuric acid to obtain an absorbance
reading within the linear range of the spectrophotometer (typically 0.1 - 1.0 AU).

e Analysis:
o Use a dual-beam UV-Vis spectrophotometer.
o Use concentrated sulfuric acid as the blank reference.

o Scan the sample from 300 to 800 nm to obtain the full absorption spectrum.

Purity Assessment by Thin Layer Chromatography (TLC)
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Objective: To qualitatively assess the purity of a Vat Black 9 sample.

Methodology: This protocol is adapted from general methods for vat dye analysis.

Sample Preparation (Leuco Form):

o In a small vial, mix a few milligrams of Vat Black 9 with a small volume of an alkaline
reducing solution (e.g., aqueous sodium hydroxide and sodium hydrosulfite). The solution
should turn dark blue, indicating the formation of the soluble leuco dye.

e TLC Plate:

o Use silica gel TLC plates.

e Eluent System:

o A non-reducing, high-temperature system can be effective. A starting point could be a
mixture of non-polar and polar solvents, with the development carried out in a heated
chamber (e.g., 100-120°C). The exact solvent system may require optimization.

e Procedure:

o

Spot the prepared leuco-dye solution onto the TLC plate.

[¢]

Develop the chromatogram in a chamber saturated with the chosen eluent.

[¢]

After development, the plate can be exposed to air to allow for oxidation back to the
insoluble pigment form, making the spots visible.

o

The presence of multiple spots would indicate impurities.

Preliminary Cytotoxicity Screening (MTT Assay)

Objective: To perform an initial assessment of the potential cytotoxicity of Vat Black 9 on a
mammalian cell line.

Methodology: This is a generalized protocol and should be adapted based on the specific cell
line and laboratory capabilities.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1171664?utm_src=pdf-body
https://www.benchchem.com/product/b1171664?utm_src=pdf-body
https://www.benchchem.com/product/b1171664?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Cell Culture:
o Culture a suitable cell line (e.g., HeLa, HepG2) in appropriate media and conditions.
e Sample Preparation:

o Due to its insolubility, a stock solution of Vat Black 9 must be prepared in a suitable
solvent (e.g., DMSO) at a high concentration. Serial dilutions are then made in the cell
culture medium. It is crucial to have a vehicle control (medium with the same
concentration of DMSO) to account for solvent toxicity.

o Assay Procedure:

o Seed cells in a 96-well plate at a predetermined density and allow them to adhere
overnight.

o Remove the medium and replace it with fresh medium containing various concentrations
of Vat Black 9 (and the vehicle control).

o Incubate for a specified period (e.g., 24, 48, or 72 hours).

o After incubation, add MTT solution to each well and incubate for a few hours until
formazan crystals form.

o Solubilize the formazan crystals with a suitable solvent (e.g., DMSO or a specialized
solubilization buffer).

o Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate
reader.

o Data Analysis:
o Calculate cell viability as a percentage of the vehicle control.

o Plot cell viability against the concentration of Vat Black 9 to determine the IC50 (the
concentration at which 50% of cell viability is inhibited).
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Visualized Experimental Workflow

The following diagram outlines a logical workflow for the initial research characterization of Vat

Black 9.
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Caption: Generalized workflow for the characterization of Vat Black 9 for research applications.
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Conclusion

Vat Black 9 is a well-established industrial dye with a robust profile for textile applications.
While its use in academic and pharmaceutical research is not currently documented, its unique
chemical structure as a complex anthraquinone derivative warrants further investigation. This
guide provides the foundational physicochemical data and a set of generalized experimental
protocols to enable researchers to explore the potential of Vat Black 9 in materials science,
photochemistry, and toxicology. A systematic characterization, as outlined in this document, is
the first step toward unlocking novel applications for this and similar industrial compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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